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Compound of Interest

Compound Name: Hexitol

Cat. No.: B1215160 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides immediate and essential safety and logistical information for

handling Hexitol, including detailed operational and disposal plans. Hexitol, a sugar alcohol, is

generally considered to have low toxicity. However, like any chemical, it requires careful

handling to minimize exposure and ensure a safe laboratory environment. It is typically a white,

odorless, crystalline solid.

Personal Protective Equipment (PPE)
When handling Hexitol, appropriate personal protective equipment should be worn to prevent

direct contact and inhalation of any dust particles.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1215160?utm_src=pdf-interest
https://www.benchchem.com/product/b1215160?utm_src=pdf-body
https://www.benchchem.com/product/b1215160?utm_src=pdf-body
https://www.benchchem.com/product/b1215160?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1215160?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PPE Category Recommended Equipment Specifications and Use

Eye Protection
Safety glasses with side

shields or goggles

Should meet EN 166 (EU) or

NIOSH (US) standards.

Essential to protect eyes from

any potential splashes or

airborne particles.[1]

Hand Protection Chemical-resistant gloves

Nitrile, neoprene, or natural

rubber gloves are suitable.

Gloves should be inspected

before use and removed

carefully to avoid skin contact

with the outer surface.[2]

Body Protection
Lab coat or long-sleeved

clothing

Provides a barrier against

accidental spills and

contamination of personal

clothing.[2]

Respiratory Protection
Not generally required under

normal use conditions

A respirator may be necessary

if significant dust is generated.

If required, use equipment

tested and approved under

appropriate government

standards.[3] Ensure adequate

ventilation.

Occupational Exposure Limits
While there are no specific occupational exposure limits established for Hexitol (Xylitol) by

OSHA or NIOSH, general dust exposure limits should be observed.[1][3][4]
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Parameter Value Source

Dust - Inhalable particles TWA: 10 mg/m³
US. ACGIH Threshold Limit

Values (01 2010)[5]

Dust - Respirable particles TWA: 3 mg/m³
US. ACGIH Threshold Limit

Values (01 2010)[5]

Dust - Respirable fraction PEL: 5 mg/m³

US. OSHA Table Z-1 Limits for

Air Contaminants (29 CFR

1910.1000)[5]

Experimental Protocol for Safe Handling
A systematic approach to handling Hexitol will minimize risks and ensure procedural

consistency.

Preparation
Review Safety Data Sheet (SDS): Thoroughly review the SDS for Hexitol before beginning

work.

Ensure Proper Ventilation: Ensure the work area, such as a chemical fume hood or a bench

with localized exhaust ventilation, is functioning correctly to minimize dust exposure.

Don PPE: Put on all required personal protective equipment as detailed in the table above.

Handling
Weighing: When weighing the solid, do so in a location that will contain any spills and

minimize the generation of dust.

Container Handling: Handle containers of Hexitol carefully to avoid dropping them.

Transferring: If transferring the solid, use a spatula or other appropriate tool to prevent

creating airborne dust.

Post-Handling
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Cleaning: After handling is complete, clean the work surface with soap and water.

Decontamination: Properly decontaminate any reusable equipment.

PPE Removal: Remove PPE in a manner that avoids contaminating yourself. Gloves should

be removed last, turning them inside out as they are taken off.

Hand Washing: Wash hands thoroughly with soap and water after removing PPE.
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Standard Workflow for Handling Hexitol

Preparation
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Review SDS

Ensure Ventilation

Don PPE

Weigh Solid

Proceed to Handling
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Decontaminate Equipment

Remove PPE

Wash Hands
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Caption: Standard workflow for handling Hexitol.
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Disposal Plan
Proper disposal of Hexitol and any contaminated materials is crucial to prevent environmental

contamination and comply with regulations.

Waste Segregation and Collection
Non-Contaminated Hexitol: Unused, non-contaminated Hexitol should be collected in a

clearly labeled, sealed container for waste disposal.

Contaminated Materials: Any materials contaminated with Hexitol (e.g., paper towels,

gloves, etc.) should be placed in a separate, sealed waste bag.

Disposal Procedure
Consult Local Regulations: Always consult your institution's Environmental Health and Safety

(EHS) office for specific disposal guidelines, as regulations can vary.

Non-Hazardous Waste Stream: In many cases, Hexitol is not considered a hazardous waste

and can be disposed of in the regular solid waste stream, provided it is not mixed with any

hazardous materials.[6][7] However, confirmation with your local EHS is mandatory.

Labeling: Ensure all waste containers are clearly labeled with their contents.

Empty Containers: Empty Hexitol containers should be triple-rinsed with water before being

recycled or disposed of as regular trash. The rinsate should be collected and disposed of

according to your institution's aqueous waste guidelines.
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Disposal Workflow for Hexitol Waste
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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